![molecular formula C6H3F2NO2 B1322325 2,6-Difluoropyridine-4-carboxylic acid CAS No. 88912-23-6](/img/structure/B1322325.png)
2,6-Difluoropyridine-4-carboxylic acid
Overview
Description
2,6-Difluoropyridine-4-carboxylic acid (C6H3F2NO2) is a chemical compound with the following synonyms: 2,6-Difluoroisonicotinic acid , 2,6-Difluoro-4-pyridinecarboxylic acid , and 2,6-Difluoro-isonicotinic acid . Its molecular weight is approximately 159.09 g/mol .
Synthesis Analysis
The synthesis of this compound involves fluorination of pyridine using complex AlF3 and CuF2 at elevated temperatures (450–500 °C). This process yields a mixture of 2-fluoropyridine and 2,6-difluoropyridine .
Molecular Structure Analysis
Its InChI (International Chemical Identifier) is: InChI=1S/C6H3F2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11) .
Scientific Research Applications
Organometallic Intermediates and Derivatives
2,6-Difluoropyridine-4-carboxylic acid can be prepared using modern organometallic methods. This process involves site-selective hydrogen/metal and halogen/metal permutations, and heavy halogen migrations. The versatility of the organometallic approach allows for the preparation of a wide range of 2,6-difluoropyridine derivatives (Schlosser & Rausis, 2004).
Vibrational Spectroscopy and Computational Studies
Vibrational spectroscopy and computational studies, such as Density Functional Theory (DFT), have been used to analyze derivatives of this compound. This includes studying the molecular structure, vibrational wavenumbers, NMR chemical shifts, and nonlinear optical properties (H. Vural, 2016).
Catalytic Reduction Processes
This compound can be synthesized through catalytic reduction processes. These methods involve using different catalysts and conditions to convert 2,6-dichloropyridine-4-carboxylic acid into various pyridine-carboxylic acids (J. Wibaut, 2010).
Functionalization Techniques
This compound offers flexibility in regiochemical functionalization. Deprotonation studies show that selective nucleophilic displacement and trapping with electrophiles like dry ice can be used to introduce functional groups at specific positions on the pyridine ring (Carla Bobbio & Schlosser, 2001).
Building Blocks for Pharmaceutical Research
Trifluoromethyl-substituted pyridine- and quinolinecarboxylic acids, prepared using this compound derivatives, provide valuable building blocks for pharmaceutical research. These acids are synthesized through various strategies involving organolithium or organomagnesium intermediates (F. Cottet, Marull, Lefebvre, & Schlosser, 2003).
Crystal Structure Studies
Studies focusing on the non-covalent interactions between derivatives of this compound and other compounds have enhanced the understanding of binding mechanisms. This includes the analysis of crystal structures formed by organic acid-base salts of 2,6-difluoropyridine derivatives with various carboxylic acids (Xingjun Gao et al., 2015).
Microwave-Promoted Syntheses
The use of microwave-promoted synthesis techniques has been employed to create pyridine carboxamides and tert-carboximides from 6-acetylpyridine-2-carboxylic acid, a derivative of this compound. This method allows for the transformation of compounds under specific conditions, leading to the production of new compounds with varied functional groups (B. Su, Zhao, Zhang, & Qin, 2009).
Regioexhaustive Substitution
Regioexhaustive substitution applied to derivatives of this compound enables the amenable regioselective metalation and subsequent carboxylation. This technique is crucial for the synthesis of various fluorinated pyridinecarboxylic acids (Carla Bobbio & Schlosser, 2005).
Metalation and Functionalization
Selective metalation and functionalization of derivatives of this compound offer opportunities for creating various substituted pyridinecarboxylic acids. This method involves using different reagents and conditions for selective deprotonation and subsequent carboxylation (M. Schlosser & Marull, 2003).
Polymorphism and Solid-State Architecture
The study of polymorphism in pyridine-2,6-dicarboxylic acid, a relative of this compound, has revealed new insights into the competition between different molecular synthons and their role in solid-state architecture (M. Grossel et al., 2006).
Mechanism of Action
Target of Action
It is known that this compound is widely used in organic synthesis as a catalyst, intermediate, and ligand .
Mode of Action
It is known to participate in important organic reactions such as the Mannich reaction and the Cayman-Washington cyclization .
Pharmacokinetics
It is soluble in solvents such as water, ethanol, and ether , which may influence its bioavailability.
Action Environment
It is known that this compound should be stored under inert gas (nitrogen or argon) at 2-8°c .
Properties
IUPAC Name |
2,6-difluoropyridine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDPPKJDEENEJQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50623026 | |
Record name | 2,6-Difluoropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50623026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88912-23-6 | |
Record name | 2,6-Difluoroisonicotinic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88912-23-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Difluoropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50623026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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